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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reactive Yellow 185, identified by CAS number 111211-44-0, is a monoazo reactive dye
characterized by its vibrant greenish-yellow hue.[1] Primarily utilized in the textile industry for
dyeing cellulosic fibers, its molecular structure is designed to form covalent bonds with the
substrate, ensuring high colorfastness. This technical guide provides an in-depth overview of
Reactive Yellow 185, encompassing its chemical and physical properties, a detailed (though
generalized) synthesis protocol, analytical methodologies, and a review of its toxicological
profile. The guide is intended to serve as a comprehensive resource for researchers, scientists,
and professionals in drug development who may encounter this compound or its analogs in
their work, whether in the context of environmental science, toxicology, or as a reference
compound.

Chemical and Physical Properties

Reactive Yellow 185 is a complex organic molecule belonging to the azo class of dyes. Its key
properties are summarized in the table below.
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Property Value Reference
CAS Number 111211-44-0 [1]
Molecular Formula C27H24CIK3NgO15S4 [1]
Molecular Weight 981.53 g/mol [1]
Appearance Greenish-yellow powder [1]

Soluble in water. Azo dyes can
Solubilit also have some solubility in
olubility _ _
polar organic solvents like

methanol and ethanol.[2][3]

Synthesis

The manufacturing of Reactive Yellow 185 involves a multi-step chemical synthesis. While
specific industrial protocols are proprietary, the general chemical pathway is well-documented
and involves diazotization, coupling, and condensation reactions.[1]

General Synthetic Protocol

The synthesis can be broken down into the following key stages:

o Diazotization of an Aromatic Amine: The process begins with the diazotization of 4,6-
Diaminobenzene-1,3-disulfonic acid. This is typically achieved by treating the amine with a
solution of sodium nitrite in the presence of a strong acid, such as hydrochloric acid, at low
temperatures (0-5 °C) to form a reactive diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 1-ethyl-6-hydroxy-4-methyl-
2-0x0-1,2-dihydropyridine-3-carboxamide. This electrophilic substitution reaction forms the
characteristic azo (-N=N-) linkage, which is the chromophore of the dye. The reaction is
carefully controlled with respect to pH and temperature to ensure the desired product is
formed.

o Condensation with a Reactive Moiety: In a subsequent step, 2,4,6-Trichloro-1,3,5-triazine
(cyanuric chloride) is condensed with 5-Amino-2-(4-aminophenylamino)benzenesulfonic
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acid. This introduces the reactive chlorotriazine group, which is essential for the dye's ability
to bind covalently to textile fibers.

e Final Condensation and Salt Formation: The product from the azo coupling step is then
condensed with the product from the cyanuric chloride condensation. The final step typically
involves the addition of potassium salts to improve the stability and solubility of the dye.[1]

Generalized synthesis workflow for Reactive Yellow 185.

Analytical Methodologies

A variety of analytical techniques can be employed for the characterization and quantification of
Reactive Yellow 185.

Spectroscopic Analysis

o UV-Visible Spectroscopy: This technique is used to determine the maximum absorbance
wavelength (Amax) of the dye, which is crucial for colorimetric analysis and concentration
determination.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule, such as the azo bond, sulfonate groups, and the triazine
ring.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can provide detailed
information about the molecular structure of the dye.

e Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS), this technique is
powerful for the identification and quantification of the dye and its degradation products.[4]

Chromatographic Separation

e High-Performance Liquid Chromatography (HPLC): HPLC is the method of choice for
separating Reactive Yellow 185 from impurities or other dyes in a mixture. A reversed-phase
column with a suitable mobile phase gradient is typically used.[4]

e Thin-Layer Chromatography (TLC): TLC can be used for rapid qualitative analysis and to
monitor the progress of a reaction.
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A general analytical workflow for Reactive Yellow 185.

Toxicological Profile and Biological Interactions

The toxicological profile of azo dyes is of significant interest, particularly for professionals in
drug development and environmental science. The metabolism of azo dyes can lead to the
formation of aromatic amines, some of which are known to be carcinogenic.[5]

Metabolism

Azo dyes that are ingested can be metabolized by the microbial flora in the human gut.[6]
Azoreductase enzymes produced by these bacteria can cleave the azo bond, releasing the
constituent aromatic amines.[5][6] These metabolites can then be absorbed into the
bloodstream and further metabolized by the liver.

Conceptual diagram of azo dye metabolism and potential toxicity.

Cytotoxicity and Mutagenicity

o Cytotoxicity Assay (MTT Assay - General Protocol): The cytotoxicity of a compound can be
assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
assay.

o Cell Culture: Human cell lines (e.g., HepG2 for liver toxicity) are cultured in 96-well plates.

o Treatment: The cells are treated with various concentrations of Reactive Yellow 185 for a
specified period (e.g., 24, 48, or 72 hours).

o MTT Addition: An MTT solution is added to each well and incubated. Viable cells with
active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

o Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan
crystals.

o Absorbance Measurement: The absorbance is read on a microplate reader at a specific
wavelength (e.g., 570 nm). The cell viability is expressed as a percentage of the control
(untreated cells).[7]
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e Mutagenicity Assay (Ames Test - General Protocol): The Ames test is a widely used method
to assess the mutagenic potential of a chemical.[8][9]

[e]

Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are used.

o Exposure: The bacterial strains are exposed to different concentrations of Reactive
Yellow 185, both with and without a metabolic activation system (S9 fraction from rat
liver).

o Plating: The treated bacteria are plated on a minimal agar medium lacking histidine.
o Incubation: The plates are incubated for 48-72 hours.

o Colony Counting: The number of revertant colonies (bacteria that have mutated back to
being able to synthesize histidine) is counted. A significant increase in the number of
revertant colonies compared to the control indicates mutagenic potential.[8][9][10]

Fastness Properties

The fastness properties of a dye are critical for its application in the textile industry and refer to
the resistance of the color to various environmental factors.
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Fastness Property

Test Method (General)

Description

Light Fastness

Exposure to a standardized
light source (e.g., Xenon arc
lamp) alongside blue wool
standards.[11][12]

Measures the resistance of the
dye to fading upon exposure to
light.

Washing Fastness

Agitating a dyed fabric sample
with a standard detergent
solution in a launder-o-meter.
[13]

Assesses the resistance of the
dye to desorption and transfer
to adjacent fabrics during

washing.

Rubbing the dyed fabric with a )
) ) Determines the extent of color
) standardized white cloth under )
Rubbing Fastness - transfer from the fabric surface
specified pressure, both dry

to another surface by rubbing.
and wet.[11]

Treating the dyed fabric with )
o o ] Evaluates the resistance of the
o artificial perspiration solutions ]
Perspiration Fastness o ] dye to the action of human
(acidic and alkaline) and o
, , perspiration.
incubating under pressure.[14]

Conclusion

Reactive Yellow 185 is a commercially important reactive azo dye with well-defined
applications in the textile industry. For the scientific and research community, it serves as a
case study for understanding the chemistry, analysis, and toxicology of reactive azo dyes.
While its primary applications are industrial, the potential for human and environmental
exposure necessitates a thorough understanding of its biological interactions. Further research
into the specific metabolic pathways and the mechanisms of toxicity of Reactive Yellow 185
and its degradation products would be beneficial for a comprehensive risk assessment. This
guide provides a foundational understanding of this compound, integrating available data to
support further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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